molecular formula C11H14O6S B8437407 3-Methoxy-4-(2-(methylsulfonyl)ethoxy)benzoic acid

3-Methoxy-4-(2-(methylsulfonyl)ethoxy)benzoic acid

Cat. No.: B8437407
M. Wt: 274.29 g/mol
InChI Key: VPRNKGGLBQOHSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methoxy-4-(2-(methylsulfonyl)ethoxy)benzoic acid is a useful research compound. Its molecular formula is C11H14O6S and its molecular weight is 274.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14O6S

Molecular Weight

274.29 g/mol

IUPAC Name

3-methoxy-4-(2-methylsulfonylethoxy)benzoic acid

InChI

InChI=1S/C11H14O6S/c1-16-10-7-8(11(12)13)3-4-9(10)17-5-6-18(2,14)15/h3-4,7H,5-6H2,1-2H3,(H,12,13)

InChI Key

VPRNKGGLBQOHSR-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)C(=O)O)OCCS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 3-methoxy-4-(2-(methylsulfonyl)ethoxy)benzoate (30 mg, 0.099 mmol) was taken up in water (1.2 mL), H2SO4 (200 μL, 3.8 mmol), and AcOH (1300 μL, 23 mmol). The mixture was heated at 90° C. for 6 h before it was cooled to ambient temperature and was concentrated under vacuum. The residue was purified by column chromatography (1-40% MeOH/DCM) to give 3-methoxy-4-(2-(methylsulfonyl)ethoxy)benzoic acid. ESI-MS m/z calc. 274.1. found 275.1 (M+1)+; Retention time: 0.69 minutes (3 min run).
Name
Ethyl 3-methoxy-4-(2-(methylsulfonyl)ethoxy)benzoate
Quantity
30 mg
Type
reactant
Reaction Step One
Name
Quantity
200 μL
Type
reactant
Reaction Step Two
Name
Quantity
1300 μL
Type
reactant
Reaction Step Three
Name
Quantity
1.2 mL
Type
solvent
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.